Cas no 5161-17-1 (4-methyltetrahydro-2H-thiopyran)
5161-17-1 structure
Product Name:4-methyltetrahydro-2H-thiopyran
4-methyltetrahydro-2H-thiopyran Chemical and Physical Properties
Names and Identifiers
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- 4-methyltetrahydro-2H-thiopyran
- 2H-thiopyran, tetrahydro-4-methyl-
- 4-Methyl-tetrahydro-2H-thiopyran
- 4-methylthiane
- 5161-17-1
- Thiopyran, tetrahydro-4-methyl-
- SCHEMBL156879
- MCSVISNPQJAWJX-UHFFFAOYSA-N
- 4-Methylthiacyclohexane
- DTXSID60199560
- 4-Methyltetrahydro-2H-thiopyran #
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- Inchi: 1S/C6H12S/c1-6-2-4-7-5-3-6/h6H,2-5H2,1H3
- InChI Key: MCSVISNPQJAWJX-UHFFFAOYSA-N
- SMILES: S1CCC(C)CC1
Computed Properties
- Exact Mass: 116.06606
- Monoisotopic Mass: 116.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 0.943
- Melting Point: -28.1°C
- Boiling Point: 158.64°C
- Refractive Index: 1.4899
- PSA: 0
4-methyltetrahydro-2H-thiopyran Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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